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Introduction

6(E)-Octadecenoyl chloride (CAS No. 150989-03-0) is a long-chain fatty acyl chloride, a class

of reactive chemical intermediates used in organic synthesis, particularly in the development of

novel lipids and bioconjugates for research and drug development.[1] Its molecular formula is

C₁₈H₃₃ClO, and it has a molecular weight of 300.91 g/mol .[1] Like other acyl chlorides, it is a

highly reactive and hazardous substance requiring stringent safety protocols for handling and

storage. This guide provides an in-depth overview of its safety, handling, and emergency

procedures, tailored for laboratory professionals.

Hazard Identification and Classification
While a specific, comprehensive Safety Data Sheet (SDS) for 6(E)-Octadecenoyl chloride
was not found in the public domain, its hazards can be reliably inferred from the well-

documented properties of analogous acyl chlorides. The primary dangers stem from its high

reactivity, particularly with nucleophiles like water, and its corrosive nature.

The following table summarizes the anticipated GHS classifications.

Table 1: Inferred GHS Hazard Classification
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Hazard Class GHS Category Hazard Statement
Example
Precautionary
Statements

Skin Corrosion /

Irritation
1B

H314: Causes severe

skin burns and eye

damage.[2][3][4]

P280: Wear protective

gloves/protective

clothing/eye

protection/face

protection.[2][3]

P303+P361+P353: IF

ON SKIN (or hair):

Take off immediately

all contaminated

clothing. Rinse skin

with water.[2]

Serious Eye Damage 1
H318: Causes serious

eye damage.[2][5]

P305+P351+P338: IF

IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.[2][3]

Substance which, in

contact with water,

emits flammable

gases

-
EUH014: Reacts

violently with water.[2]

P223: Do not allow

contact with water.

P231+P232: Handle

and store contents

under inert gas.

Protect from moisture.

Acute Toxicity,

Inhalation

3 (Anticipated) H331: Toxic if inhaled.

[6]

P261: Avoid breathing

mist or vapors.[6]

P304+P340+P310: IF

INHALED: Remove

person to fresh air and

keep comfortable for

breathing.
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Immediately call a

POISON

CENTER/doctor.[7]

Corrosive to Metals 1 (Possible)
H290: May be

corrosive to metals.[7]

P234: Keep only in

original container.

Key Hazards:

Corrosivity: The compound is expected to be extremely destructive to tissues of the mucous

membranes, upper respiratory tract, eyes, and skin.[8] Contact causes severe burns.[2][4]

Water Reactivity: It reacts violently with water and moisture to produce hydrogen chloride

(HCl) gas, which is corrosive and toxic.[2][6] This reaction is exothermic and can cause

pressure buildup in containers.

Inhalation Toxicity: Vapors and aerosols are likely toxic if inhaled and can cause severe

respiratory irritation.[6] Many acyl chlorides are lachrymators (cause tearing).[6]

Physicochemical and Toxicological Data
The available data for 6(E)-Octadecenoyl chloride is limited. The table below includes its

known properties and notes where data for analogous compounds is used for estimation.

Table 2: Physicochemical Properties
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Property Value Source / Note

CAS Number 150989-03-0 [1]

Molecular Formula C₁₈H₃₃ClO [1]

Molecular Weight 300.91 g/mol [1]

Physical State Liquid [1]

Purity >99% [1]

Recommended Storage Freezer [1]

Boiling Point ~134 - 137 °C at 15 hPa
Based on an analogue

(Decanoyl chloride)[9]

Density ~0.9 g/mL
Estimated based on similar

long-chain acyl chlorides.

Toxicological Data

Not thoroughly investigated.[3]

No components are listed as

carcinogenic by IARC, ACGIH,

or NTP.[3]

Data from (9Z)-9-Octadecenoyl

chloride.

Experimental Protocols: Safe Handling and
Exposure Control
Adherence to a strict hierarchy of controls is mandatory when working with this substance.

Engineering controls are the primary line of defense, supplemented by administrative controls

and personal protective equipment.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 14 Tech Support

https://www.larodan.com/product/6e-octadecenoyl-chloride/
https://www.larodan.com/product/6e-octadecenoyl-chloride/
https://www.larodan.com/product/6e-octadecenoyl-chloride/
https://www.larodan.com/product/6e-octadecenoyl-chloride/
https://www.larodan.com/product/6e-octadecenoyl-chloride/
https://www.larodan.com/product/6e-octadecenoyl-chloride/
https://www.sigmaaldrich.com/US/en/sds/aldrich/156930
http://www.angenechemical.com/sds/112-77-6.pdf
http://www.angenechemical.com/sds/112-77-6.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15550442?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Elimination (Most Effective)
Not Possible: Reagent is required.

Substitution
Consider less reactive derivatives if feasible.

Engineering Controls
Chemical fume hood, ventilation, safety shower.

Administrative Controls
SOPs, training, restricted access.

Personal Protective Equipment (PPE)
Gloves, goggles, face shield, lab coat.

 (Least Effective)

Click to download full resolution via product page

Caption: Hierarchy of controls for managing chemical risk.

Engineering Controls
Chemical Fume Hood: All manipulations of 6(E)-Octadecenoyl chloride must be performed

inside a certified chemical fume hood to control vapor and aerosol exposure.[8][10]

Ventilation: The laboratory must be well-ventilated.[3][11] A closed system should be used

whenever possible.[7][11]

Emergency Equipment: A safety shower and eyewash station must be readily accessible and

tested regularly.[7][10]

Personal Protective Equipment (PPE)
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The correct selection and use of PPE are critical to prevent contact.

Table 3: Recommended Personal Protective Equipment (PPE)

Protection Type Specification Rationale / Reference

Eye / Face
Chemical safety goggles and a

full-face shield.

Protects against splashes and

corrosive vapors. Standard EN

166 (EU) or NIOSH (US)

approved.[3][4][10][12]

Hand

Impervious chemical-resistant

gloves (e.g., butyl rubber,

Viton®). Inspect gloves before

use and use proper removal

technique.

Prevents skin contact and

severe burns.[3][7][11]

Body / Skin

Flame-retardant, antistatic

protective lab coat. Long-

sleeved clothing and closed-

toe shoes are mandatory.

Provides a barrier against

accidental splashes.[2][4][11]

Respiratory

Not required if work is

performed correctly within a

fume hood. For emergencies

or potential exposure above

limits, use a NIOSH-approved

respirator with appropriate

cartridges (e.g., organic

vapor/acid gas) or a self-

contained breathing apparatus

(SCBA).[3][8][11]

Protects against inhalation of

toxic and corrosive vapors.[6]

Standard Operating Protocol for Handling
This protocol outlines the essential steps for safely using 6(E)-Octadecenoyl chloride in a

research setting.
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1. Preparation
- Review SDS & SOP

- Verify fume hood certification
- Assemble all materials

2. Don PPE
- Lab Coat

- Goggles & Face Shield
- Appropriate Gloves

3. Conduct Work in Fume Hood
- Keep sash at lowest possible height

- Handle away from face

4. Dispense Chemical
- Use dry, inert gas (N₂/Ar)
- Use clean, dry glassware

- Keep container tightly closed

5. Decontamination & Cleanup
- Quench excess reagent carefully

- Rinse glassware with an appropriate solvent
- Wipe down work area

6. Waste Disposal
- Segregate halogenated waste

- Label container correctly

7. Doff PPE
- Remove gloves using proper technique

- Remove face shield/goggles & coat

8. Final Wash
- Wash hands and forearms thoroughly

 with soap and water

Click to download full resolution via product page

Caption: Standard workflow for handling 6(E)-Octadecenoyl chloride safely.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 14 Tech Support

https://www.benchchem.com/product/b15550442/docs?utm_src=pdf-body-img#a-technical-guide-to-the-safe-handling-of-6-e-octadecenoyl-chloride
https://www.benchchem.com/product/b15550442/docs?utm_src=pdf-body#a-technical-guide-to-the-safe-handling-of-6-e-octadecenoyl-chloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15550442?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation: Before starting, thoroughly review this guide and any available SDS. Ensure the

chemical fume hood is operational. Assemble all necessary glassware (oven-dried to remove

moisture), reagents, and waste containers.

Personal Protective Equipment: Don all required PPE as specified in Table 3.

Handling:

Perform all transfers and reactions within the fume hood.[10]

Keep the container tightly closed when not in use and blanket with an inert gas like

nitrogen or argon if possible.[2][10]

Avoid contact with water, alcohols, bases, and oxidizing agents.

Ground and bond containers when transferring large quantities to prevent static discharge.

[2]

Cleanup and Decontamination:

Wipe down the work surface in the fume hood with an appropriate solvent.

Carefully quench any residual reagent before cleaning glassware. A common method is

slow addition to a stirred, cooled solution of isopropanol, followed by a basic solution (e.g.,

sodium bicarbonate) to neutralize the resulting HCl.

Waste Disposal:

Dispose of contaminated materials and unused product as hazardous waste.[3]

Use a licensed professional waste disposal service.[3] Do not pour down the drain.[2][3]

Storage Requirements
Proper storage is crucial to maintain chemical stability and prevent hazardous situations.

Temperature: Store in a freezer as recommended.[1]
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Atmosphere: Keep the container tightly closed under a dry, inert atmosphere (e.g., nitrogen).

[2][10] The substance is moisture-sensitive.

Location: Store in a dry, cool, and well-ventilated area designated for corrosive materials.[2]

[4][10][13]

Incompatibilities: Keep away from heat, ignition sources, water, strong bases, alcohols, and

oxidizing agents.[2]

Container: Store in the original, corrosion-resistant container.

Emergency Procedures
Immediate and correct response to an emergency is critical.
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Spill Detected

Alert others
Evacuate immediate area

Assess Hazard
(Size, Location)

Minor Spill
(Handled by trained lab personnel)

Minor

Major Spill
(Contact Emergency Response)

Major

Don appropriate PPE
(incl. respirator if needed)

Contain & Absorb Spill
Use dry, inert material

(e.g., sand, Chemizorb®)

Collect Waste
Place in sealed, labeled container

Decontaminate Area

Dispose as Hazardous Waste

Click to download full resolution via product page

Caption: General workflow for responding to a chemical spill.
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First Aid Measures
Table 4: First Aid Measures

Exposure Route Action

Skin Contact

Immediately take off all contaminated clothing

and shoes.[2][7][13] Rinse the affected skin area

with copious amounts of water for at least 15

minutes.[13] Seek immediate medical attention.

[3][7][13]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding eyelids open.[3][13]

Remove contact lenses if present and easy to

do.[2][3] Continue rinsing. Call an

ophthalmologist or seek immediate medical

attention.[3][6]

Inhalation

Move the victim to fresh air immediately.[3][11]

[13] If breathing has stopped, provide artificial

respiration (avoiding mouth-to-mouth).[3][13]

Seek immediate medical attention.[6][7][13]

Ingestion

Do NOT induce vomiting.[7][13] If the person is

conscious, rinse their mouth with water.[3][11]

Never give anything by mouth to an

unconscious person.[3][13] Seek immediate

medical attention.[3][7][13]

Accidental Release Measures
Evacuate: Evacuate non-essential personnel from the spill area.[2][3]

Ventilate: Ensure the area is well-ventilated, but do not direct fans at the spill.

Control: Remove all sources of ignition.[2][11]

Protect: Wear the appropriate PPE, including respiratory protection if necessary.[3][11]
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Contain: Cover the spill with a dry, inert, liquid-absorbent material such as dry sand, earth, or

a commercial sorbent like Chemizorb®.[2][11] DO NOT USE WATER.

Collect: Carefully scoop the absorbed material into a suitable, labeled, and sealable

container for hazardous waste disposal.[3][11]

Clean: Clean the affected area once the material is removed.

Firefighting Measures
Suitable Extinguishing Media: Use dry chemical powder, carbon dioxide (CO₂), or alcohol-

resistant foam.[3][11]

Unsuitable Extinguishing Media:DO NOT USE WATER.[6] The substance reacts violently

with water, which will worsen the situation.[2]

Specific Hazards: Combustion produces toxic and corrosive fumes, including carbon oxides

(CO, CO₂) and hydrogen chloride gas.[6][11] Vapors may form explosive mixtures with air

upon intense heating.

Protective Equipment: Firefighters must wear full protective gear and a self-contained

breathing apparatus (SCBA).[2][3][13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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